Cas no 1234574-20-9 (Phosphatidylinositol bis-4,5-phosphate, 1,2-dioctanoyl Na salt)

• Product Name: Phosphatidylinositol bis-4,5-phosphate, 1,2-dioctanoyl Na salt
• CAS No: 1234574-20-9
• MF: C₂₅H₅₀NaO₁₉P₃
• MW: 770.564163684845
• CID: 5092355
• Update Time: 2025-10-28

Phosphatidylinositol bis-4,5-phosphate, 1,2-dioctanoyl Na salt Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol, 1-[(2R)-2,3-bis[(1-oxooctyl)oxy]propyl hydrogen phosphate] 4,5-bis(dihydrogen phosphate), sodium salt (1:5)
• Phosphatidylinositol bis-4,5-phosphate, 1,2-dioctanoyl Na salt

• Inchi： 1S/C25H49O19P3.Na.H/c1-3-5-7-9-11-13-18(26)39-15-17(41-19(27)14-12-10-8-6-4-2)16-40-47(37,38)44-23-20(28)21(29)24(42-45(31,32)33)25(22(23)30)43-46(34,35)36;;/h17,20-25,28-30H,3-16H2,1-2H3,(H,37,38)(H2,31,32,33)(H2,34,35,36);;/t17-,20-,21+,22+,23-,24-,25-;;/m1../s1
• InChI Key： VHOKTIXMVKXRNR-PKLQNWAJSA-N
• SMILES： O([C@@H]1[C@H]([C@H](OP(O)(=O)OC[C@H](OC(=O)CCCCCCC)COC(=O)CCCCCCC)[C@H](O)[C@H](O)[C@H]1OP(O)(O)=O)O)P(O)(O)=O.[NaH]

Additional information on Phosphatidylinositol bis-4,5-phosphate, 1,2-dioctanoyl Na salt

Phosphatidylinositol bis-4,5-phosphate, 1,2-dioctanoyl Na salt: A Comprehensive Overview

Phosphatidylinositol bis-4,5-phosphate, also known as PtdIns(4,5)P₂, is a crucial phosphoinositide that plays a pivotal role in cellular signaling and membrane dynamics. The compound with CAS No. 1234574-20-9, specifically the 1,2-dioctanoyl Na salt form, has garnered significant attention in recent years due to its unique properties and potential applications in biotechnology and pharmacology.

The structure of Phosphatidylinositol bis-4,5-phosphate consists of a glycerol backbone with two phosphate groups attached at the 4 and 5 positions of the inositol ring. The 1,2-dioctanoyl modification introduces two octanoyl groups at the sn-1 and sn-2 positions of the glycerol moiety. This modification enhances the compound's stability and solubility, making it an ideal candidate for various research and industrial applications.

Recent studies have highlighted the role of PtdIns(4,5)P₂ in cellular processes such as membrane trafficking, signal transduction, and ion channel regulation. The 1,2-dioctanoyl Na salt form has been particularly useful in lipidomics research due to its ease of handling and compatibility with mass spectrometry techniques. Researchers have also explored its potential as a precursor for synthesizing other bioactive lipids.

In terms of applications, the Phosphatidylinositol bis-4,5-phosphate, 1,2-dioctanoyl Na salt has found utility in drug delivery systems. Its ability to form stable lipid nanoparticles makes it a promising candidate for encapsulating hydrophobic drugs. Additionally, its role in mimicking cellular membranes has made it valuable in studies involving membrane reconstitution and protein-lipid interactions.

The synthesis of this compound involves a multi-step process that includes phosphorylation of inositol derivatives followed by esterification with octanoic acid. Recent advancements in enzymatic synthesis have improved the yield and purity of this compound, making it more accessible for large-scale production.

In conclusion, the Phosphatidylinositol bis-4,5-phosphate, 1,2-dioctanoyl Na salt (CAS No. 1234574-20-9) is a versatile compound with significant potential in both research and industrial settings. Its unique properties and recent advancements in its synthesis and application continue to drive interest among scientists and industry professionals alike.